![molecular formula C22H22FN5OS B2590845 5-((4-(4-Fluorophenyl)piperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 868219-53-8](/img/structure/B2590845.png)
5-((4-(4-Fluorophenyl)piperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-((4-(4-Fluorophenyl)piperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H22FN5OS and its molecular weight is 423.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activities
One study described the microwave-assisted synthesis of hybrid molecules containing different acid moieties and investigated their biological activities. Compounds synthesized displayed good to moderate antimicrobial activity against various microorganisms, with some exhibiting antiurease and antilipase activities. This suggests potential applications in developing antimicrobial agents with specific enzyme inhibition capabilities (Başoğlu et al., 2013).
Antimicrobial Activities of Triazole Derivatives
Another research effort focused on synthesizing new 1,2,4-triazole derivatives and assessing their antimicrobial activities. Novel compounds were created, and some demonstrated good or moderate activities against tested microorganisms. This indicates the potential utility of these compounds in addressing microbial resistance, highlighting the compound's role in synthesizing derivatives with significant antimicrobial properties (Bektaş et al., 2007).
Synthesis of s-Triazine-Based Thiazolidinones as Antimicrobial Agents
Research into the synthesis of s-triazine-based thiazolidinones evaluated these compounds for antimicrobial activity against several bacterial and fungal strains. The study underscores the compound's utility in generating new agents with potential applications in combating infectious diseases (Patel et al., 2012).
Antitumor and Antimicrobial Evaluation of Thiadiazole Derivatives
The synthesis and biological evaluation of thiadiazole derivatives, incorporating the compound , demonstrated significant antibacterial and antifungal spectrum against all tested microbes. This research points to the compound's versatility in creating new molecules with potential antitumor and antimicrobial applications (Ram et al., 2016).
Synthesis and Biological Activity of Thiazolidinone Derivatives
A novel series of thiazolidinone derivatives was synthesized, showcasing the compound's role in developing new molecules with evaluated antimicrobial activity against several bacteria and fungi. The study highlights the compound's application in the synthesis of agents with potential antimicrobial benefits (Patel, Kumari, & Patel, 2012).
Mechanism of Action
While the specific mechanism of action for this compound is not detailed in the available sources, studies on similar compounds suggest they can act as inhibitors of human Equilibrative Nucleoside Transporters (ENTs). ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .
properties
IUPAC Name |
5-[[4-(4-fluorophenyl)piperazin-1-yl]-(4-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN5OS/c1-15-2-4-16(5-3-15)19(20-21(29)28-22(30-20)24-14-25-28)27-12-10-26(11-13-27)18-8-6-17(23)7-9-18/h2-9,14,19,29H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMAUOCFOYSGVFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2=C(N3C(=NC=N3)S2)O)N4CCN(CC4)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.